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Compound of Interest

Compound Name: 2-Pyrimidinemethanamine

Cat. No.: B1307922

This guide provides a comprehensive overview of the safety data and handling precautions for
2-Pyrimidinemethanamine (CAS No: 75985-45-4), tailored for researchers, scientists, and
professionals in drug development. The information is compiled from various safety data sheets
(SDS) to ensure a thorough understanding of the potential hazards and the necessary
precautions for safe laboratory use.

Chemical Identification and Physical Properties

2-Pyrimidinemethanamine, also known as (2-Pyrimidinylmethyl)amine or 2-
(Aminomethyl)pyrimidine, is a heterocyclic organic compound.[1][2] Its fundamental properties
are summarized below.

Property Value Source
Molecular Formula C5H7N3 [1][2][3]
Molecular Weight 109.13 g/mol [1112][3]
Appearance White powder [3]
Storage Temperature 2-8°C (protect from light) [3]
Solubility Chloroform (Sparingly), 3]

Methanol
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Hazard Identification and GHS Classification

2-Pyrimidinemethanamine is classified as a hazardous substance under the Globally
Harmonized System (GHS) of Classification and Labelling of Chemicals.[1][4] All researchers
must be aware of its potential health effects.

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

H319: Causes serious eye

Eye Irritation 2/2A S

irritation
Specific target organ toxicity — 3 H335: May cause respiratory
single exposure irritation

Source:[1][4]
GHS Label Elements:
e Pictogram:
 Signal Word: Warning[1][4]
e Hazard Statements:
o H315: Causes skin irritation.[1][4]
o H319: Causes serious eye irritation.[1][4]
o H335: May cause respiratory irritation.[1][4]

o Precautionary Statements: A comprehensive list of precautionary statements is provided in
the handling and storage section of this guide.[1][4]

First-Aid Measures

In the event of exposure to 2-Pyrimidinemethanamine, immediate and appropriate first-aid
measures are crucial.
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Exposure Route

First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Seek immediate medical
attention.[4][5][6]

Skin Contact

Immediately wash off with soap and plenty of
water while removing all contaminated clothing

and shoes. Get medical attention.[4][5]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[4][5][6]

Ingestion

Clean mouth with water. Do not induce vomiting.
Never give anything by mouth to an

unconscious person. Get medical attention.[4][5]

Source:[4][5][6]

Handling and Storage

Proper handling and storage procedures are essential to minimize the risk of exposure and

ensure the stability of the compound.

Handling:

Avoid contact with skin and eyes.[5]

Wash hands thoroughly after handling.[4]

Do not breathe dust, fume, gas, mist, vapors, or spray.[4]

Use only outdoors or in a well-ventilated area.[4]

Wear protective gloves, protective clothing, eye protection, and face protection.[4]
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e Do not eat, drink, or smoke when using this product.

Storage:

e Store in a cool, dry, and well-ventilated place.[5]

o Keep the container tightly closed.[4][5]

 Store locked up.[4]

e Protect from light.[5]

e Incompatible materials include strong oxidizing agents.[5]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling 2-

Pyrimidinemethanamine.

Protection Type

Specification

Eye/Face Protection

Wear tightly fitting safety goggles or chemical
safety goggles as described by OSHA's eye and
face protection regulations in 29 CFR 1910.133
or European Standard EN166.[4][5]

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[4]

Respiratory Protection

If exposure limits are exceeded or irritation is
experienced, use a full-face respirator with
multi-purpose combination (US) or type ABEK
(EN 14387) respirator cartridges.[4]

Source:[4][5]

Accidental Release Measures

In case of a spill, follow these procedures to ensure safety and proper cleanup.
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e Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as
required. Avoid dust formation.[5]

e Environmental Precautions: Do not let this chemical enter the environment.[5]

» Methods for Containment and Cleaning Up: Sweep up and shovel into suitable containers for
disposal. Avoid generating dust.[5]

The following diagram illustrates a general workflow for handling a chemical spill of 2-
Pyrimidinemethanamine.

Click to download full resolution via product page

Workflow for handling a chemical spill.

Fire-Fighting Measures

e Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[4]

o Specific Hazards: May emit toxic fumes under fire conditions, including nitrogen oxides
(NOx), carbon monoxide (CO), and carbon dioxide (CO2).[5]

¢ Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA) with
pressure-demand (MSHA/NIOSH approved or equivalent) and full protective gear.[4][5]

Toxicological and Ecological Information
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» Toxicological Information: The toxicological properties of 2-Pyrimidinemethanamine have
not been fully investigated. The primary known hazards are skin, eye, and respiratory
irritation.[1][4]

o Ecological Information: There is no data available on the ecological effects of this compound.
It is advised to prevent its release into the environment.[4][5]

Stability and Reactivity

» Reactivity: No data available.

o Chemical Stability: Stable under normal conditions.[5]

» Possibility of Hazardous Reactions: None under normal processing.[5]
o Conditions to Avoid: Avoid dust formation.[5]

e Incompatible Materials: Strong oxidizing agents.[5]

e Hazardous Decomposition Products: Under fire conditions, may produce nitrogen oxides
(NOx), carbon monoxide (CO), and carbon dioxide (CO2).[5]

Experimental Protocols

Detailed, peer-reviewed experimental protocols for the use or safety testing of 2-
Pyrimidinemethanamine were not identified in the publicly available safety data sheets and
product information pages. Researchers should develop specific standard operating
procedures (SOPSs) for their experimental setups that incorporate the safety and handling
information provided in this guide. These SOPs should be reviewed and approved by the
relevant institutional safety committee.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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